5-(oxiran-2-yl)-2-benzofuran-1(3H)-one

• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 5-(oxiran-2-yl)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C10H8O3/c11-10-8-2-1-6(9-5-12-9)3-7(8)4-13-10/h1-3,9H,4-5H2
• InChI Key: YUFGERREEMVTJS-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=CC3=C(C=C2)C(=O)OC3

Description

5-(oxiran-2-yl)-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C10H8O3 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5-(2-hydroxyethyl)-2-benzofuran-1(3H)-one (0.50 g, 2.8 mmol) and Et3N (0.65 ml, 4.7 mmol) in dichloromethane (5 ml) was added methanesulfonyl chloride (0.24 mL, 3.1 mmol) at 0° C. After 15 min. the reaction mixture was poured into saturated ammonium chloride and extracted with dichloromethane. The combined organics were washed with 1 N HCl, saturated sodium bicarbonate solution, and brine, then dried (MgSO4) and concentrated in vacuo. The residue (LC/MS: [(M+1)]+=257.2; tR=0.45 min) was redissolved in dichloromethane (5 ml) and treated with DBU (0.80 ml, 5.3 mmol) and stirred 2 h. TLC monitoring showed conversion to the olefin. The reaction mixture was diluted with water and extracted with dichloromethane. The combined organics were washed with 1 N HCl, saturated sodium bicarbonate solution, and brine, then dried (MgSO4) and concentrated in vacuo. The resulting olefin (LC/MS: [(M+1)]+=161.2; tR=0.86 min) was dissolved in dichloromethane (5 ml) and treated with meta-chloro perbenzoic acid (0.90 g, 3.7 mmol) at 0° C. After 3 h, the mixture was diluted with saturated sodium bicarbonate solution and extracted twice with dichloromethane. The combined organic extracts were washed with brine, dried (MgSO4), filtered and concentrated in vacuo. The crude epoxide was purified by silica gel column chromatography (5→80% EtOAc:hexane) to provide the 5-oxirane-2-yl-2-benzofuran-1 (3H)-one.

Synthesis routes and methods II

Procedure details

5-Ethenyl-2-benzofuran-1(3H)-one (28.4 g, 177 mmol) was dissolved in DCM (400 mL) then mCPBA (47.7 g, 213 mmol) was added. The mixture was stirred at room temperature overnight. Some starting olefin remained. Another 25 g of mCPBA was added and the mixture was stirred overnight. The mixture was poured into ice cold Na2SO3 solution (saturated). The layers were separated and the organic layer was washed with 5% NaOH solution, brine, then was dried (MgSO4). The crude product was purified by MPLC (330 g column, eluting with 40% EtOAc/hexane, 2 L, then with 45% EtOAc/hexane, 2 L, to afford 5-(oxiran-2-yl)-2-benzofuran-1(3H)-one. LC-MS: M+1=177.